Cas no 100306-33-0 ((R)-(+)-3-Chloro-1-phenyl-1-propanol)
100306-33-0 structure
Product Name:(R)-(+)-3-Chloro-1-phenyl-1-propanol
CAS No:100306-33-0
MF:C9H11ClO
MW:170.636041879654
MDL:MFCD00075128
CID:62135
PubChem ID:642409
Update Time:2024-11-04
(R)-(+)-3-Chloro-1-phenyl-1-propanol Chemical and Physical Properties
Names and Identifiers
-
- (R)-3-Chloro-1-phenylpropan-1-ol
- pseudocumene-5-sulfonicacid
- 2,4,5-TRIMETHYLBENZENSULFONIC ACID
- 2,4,5-TRIMETHYLBENZENESULFONIC ACID
- 1,2,4-Trimethyl-5-benzenesulfonic acid
- Benzenesulfonic acid, 2,4,5-triMethyl-
- NSC 163978
- (R)-(+)-3-Chloro-1-phenyl-1-propanol
- (1R)-3-Chloro-1-phenyl-propan-1-ol
- (R )-(+)-3-chloro-1-phenylpropanol
- R(+)-ALPHA-(2-CHLOROETHYL)BENZYL ALCOHOL
- (1R)-3-chloro-1-phenylpropan-1-ol
- (R)-(+)-α-(2-Chloroethyl)benzyl Alcohol
- )-(+)-3-Chloro-1-phenyl-1-propanol
- (R)-(+)-3-Chloro-1-phenylpropanol
-
- MDL： MFCD00075128
- Inchi： 1S/C9H11ClO/c10-7-6-9(11)8-4-2-1-3-5-8/h1-5,9,11H,6-7H2/t9-/m1/s1
- InChI Key： JZFUHAGLMZWKTF-SECBINFHSA-N
- SMILES： O[C@@H](C1=CC=CC=C1)CCCl
Computed Properties
- Exact Mass: 170.05000
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 99.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2
Experimental Properties
- Color/Form: White to Yellow Solid
- Melting Point: 57.0 to 61.0 deg-C
- PSA: 20.23000
- LogP: 2.34890
- Specific Rotation: 26 º (c=1, chloroform)
- Optical Activity: [α]24/D +26°, c = 1 in chloroform
- Solubility: Not determined
(R)-(+)-3-Chloro-1-phenyl-1-propanol Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Safety Term：S26;S36
- HazardClass：IRRITANT
- Storage Condition：Inert atmosphere,Room Temperature
- Risk Phrases：R36/37/38
(R)-(+)-3-Chloro-1-phenyl-1-propanol Customs Data
- HS CODE：2906299090
- Customs Data：
China Customs Code:
2906299090Overview:
2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
(R)-(+)-3-Chloro-1-phenyl-1-propanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 58184-5/G |
(R)-(+)-3-CHLORO-1-PHENYLPROPANOL |
100306-33-0 | 97% | 5g |
$40 | 2023-09-16 | |
| AstaTech | 58184-25/G |
(R)-(+)-3-CHLORO-1-PHENYLPROPANOL |
100306-33-0 | 97% | 25g |
$120 | 2023-09-16 | |
| AstaTech | 58184-100/G |
(R)-(+)-3-CHLORO-1-PHENYLPROPANOL |
100306-33-0 | 97% | 100/G |
$300 | 2022-06-01 | |
| Alichem | A019117454-10g |
(R)-3-Chloro-1-phenylpropan-1-ol |
100306-33-0 | 98% | 10g |
$189.66 | 2023-09-04 | |
| Alichem | A019117454-25g |
(R)-3-Chloro-1-phenylpropan-1-ol |
100306-33-0 | 98% | 25g |
$321.75 | 2023-09-04 | |
| Alichem | A019117454-100g |
(R)-3-Chloro-1-phenylpropan-1-ol |
100306-33-0 | 98% | 100g |
$657.14 | 2023-09-04 | |
| BAI LING WEI Technology Co., Ltd. | 106065-1G |
(R)-(+)-3-Chloro-1-phenyl-1-propanol, 98% |
100306-33-0 | 98% | 1G |
￥ 226 | 2022-04-26 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | lj0866-1g |
(R)-(+)-3-Chloro-1-phenyl-1-propanol |
100306-33-0 | 98% | 1g |
¥200.0 | 2024-07-19 | |
| TRC | C379596-1g |
(R)-(+)-3-Chloro-1-phenyl-1-propanol |
100306-33-0 | 1g |
$ 94.00 | 2023-09-08 | ||
| TRC | C379596-2g |
(R)-(+)-3-Chloro-1-phenyl-1-propanol |
100306-33-0 | 2g |
$150.00 | 2023-05-18 |
(R)-(+)-3-Chloro-1-phenyl-1-propanol Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:100306-33-0)(R)-(+)-3-Chloro-1-phenyl-1-propanol
Order Number:A16167
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):373.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:100306-33-0)(1R)-3-Chloro-1-phenyl-propan-1-ol
Order Number:sfd13109
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:100306-33-0)(1R)-3-Chloro-1-phenyl-propan-1-ol
Order Number:LE19301
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:21
Price ($):discuss personally
Email:18501500038@163.com
(R)-(+)-3-Chloro-1-phenyl-1-propanol Related Literature
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1. Chemoenzymatic synthesis of the non-tricyclic antidepressants Fluoxetine, Tomoxetine and NisoxetineHui-Ling Liu,B?rd Helge Hoff,Thorleif Anthonsen J. Chem. Soc. Perkin Trans. 1 2000 1767
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